Cas no 2138175-42-3 (methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate)
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate
- EN300-1121214
- 2138175-42-3
-
- Inchi: 1S/C12H21N3O2/c1-6-7-15-10(13)8(12(2,3)4)9(14-15)11(16)17-5/h6-7,13H2,1-5H3
- InChI Key: LJZRXGUIMQBLEN-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(=C(N)N(CCC)N=1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 239.16337692g/mol
- Monoisotopic Mass: 239.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 70.1Ų
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1121214-0.05g |
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate |
2138175-42-3 | 95% | 0.05g |
$612.0 | 2023-10-27 | |
| Enamine | EN300-1121214-0.1g |
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate |
2138175-42-3 | 95% | 0.1g |
$640.0 | 2023-10-27 | |
| Enamine | EN300-1121214-0.25g |
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate |
2138175-42-3 | 95% | 0.25g |
$670.0 | 2023-10-27 | |
| Enamine | EN300-1121214-0.5g |
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate |
2138175-42-3 | 95% | 0.5g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1121214-1.0g |
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate |
2138175-42-3 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1121214-2.5g |
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate |
2138175-42-3 | 95% | 2.5g |
$1428.0 | 2023-10-27 | |
| Enamine | EN300-1121214-5.0g |
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate |
2138175-42-3 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1121214-10.0g |
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate |
2138175-42-3 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1121214-1g |
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate |
2138175-42-3 | 95% | 1g |
$728.0 | 2023-10-27 | |
| Enamine | EN300-1121214-5g |
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate |
2138175-42-3 | 95% | 5g |
$2110.0 | 2023-10-27 |
methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate
Compound CAS No. 2138175-42-3: Methyl 5-Amino-4-Tert-butyl-1-propyl-1H-pyrazole-3-carboxylate
The compound with CAS No. 2138175-42-3, known as methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and agrochemicals. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include an amino group at position 5, a tert-butyl group at position 4, and a propyl group at position 1. Additionally, the carboxylic acid group at position 3 is esterified with a methyl group, forming the methyl ester.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate compound has been shown to exhibit potent inhibitory activity against various kinases, making it a promising candidate for anti-cancer drug development. Researchers have also explored its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways.
The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazole ring followed by subsequent substitution reactions to introduce the desired substituents. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and yield of this process. These methods not only reduce reaction times but also minimize the generation of hazardous byproducts, aligning with current green chemistry principles.
In terms of application, methyl 5-amino-4-Tert-butyl derivatives have found utility in crop protection products due to their ability to inhibit key enzymes involved in plant pathogen growth. This has led to increased interest in their use as fungicides and insecticides in agricultural settings. Recent field trials have demonstrated their efficacy in controlling fungal infections in crops without adverse effects on non-target organisms.
From a structural perspective, the pyrazole ring system plays a critical role in determining the compound's pharmacokinetic properties. The presence of bulky substituents such as the tert-butyl group enhances lipophilicity, which is essential for achieving optimal absorption and bioavailability in vivo. Furthermore, the amino group at position 5 contributes to hydrogen bonding capabilities, which can influence drug-target interactions and overall potency.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on methyl 5-amino derivatives. These studies have provided insights into their binding modes with target proteins, facilitating rational drug design efforts. For instance, molecular dynamics simulations have revealed that the propyl group at position 1 enhances flexibility in the molecule, allowing it to adopt conformations that optimize binding affinity.
In conclusion, methyl 5-amino compounds like CAS No. 2138175-42-, continue to be a focal point in both academic and industrial research due to their versatile biological profiles and potential for therapeutic innovation. As new synthetic methodologies emerge and computational tools advance, we can expect further breakthroughs in understanding and harnessing their full potential across various industries.
2138175-42-3 (methyl 5-amino-4-tert-butyl-1-propyl-1H-pyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)